Cas no 302912-39-6 (1,3-difluoro-5-isothiocyanatobenzene)
302912-39-6 structure
Product Name:1,3-difluoro-5-isothiocyanatobenzene
CAS No:302912-39-6
MF:C7H3F2NS
MW:171.1672270298
MDL:MFCD02093786
CID:304191
PubChem ID:2758332
Update Time:2025-04-19
1,3-difluoro-5-isothiocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-difluoro-5-isothiocyanato-
- 1,3-Difluoro-5-isothiocyanatobenzene
- 3,5-Difluorophenyl isothiocyanate
- 1,3-Difluoro-5-isothiocyanato-benzene
- DTXSID60374279
- SCHEMBL2824472
- Benzene, 1,3-difluoro-5-isothiocyanato-
- DXELGKWEMRVTGD-UHFFFAOYSA-N
- MFCD02093786
- 3,5-difluorophenylisothiocyanate
- AKOS000212193
- SY079729
- AS-46129
- CL8870
- 302912-39-6
- 3,5-DIFLUOROPHENYLIOSTHIOCYANATE
- A820300
- 3 5-DIFLUOROPHENYL ISOTHIOCYANATE 97
- 1,3-difluoro-5-isothiocyanatobenzene
-
- MDL: MFCD02093786
- Inchi: 1S/C7H3F2NS/c8-5-1-6(9)3-7(2-5)10-4-11/h1-3H
- InChI Key: DXELGKWEMRVTGD-UHFFFAOYSA-N
- SMILES: S=C=NC1C=C(C=C(C=1)F)F
Computed Properties
- Exact Mass: 170.99500
- Monoisotopic Mass: 170.99542660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.26
- Boiling Point: 226 ºC
- Flash Point: 91 ºC
- Refractive Index: n20/D 1.593(lit.)
- PSA: 44.45000
- LogP: 2.69910
- Solubility: Not determined
1,3-difluoro-5-isothiocyanatobenzene Security Information
- Hazardous Material transportation number:UN 1760 8/PG 2
- WGK Germany:3
- Hazard Category Code: 34-42
- Safety Instruction: S26; S27; S36/37/39; S45
-
Hazardous Material Identification:
- Risk Phrases:R34
1,3-difluoro-5-isothiocyanatobenzene Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,3-difluoro-5-isothiocyanatobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC903946-5g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 95% | 5g |
£385.00 | 2025-02-22 | |
| Fluorochem | 009609-1g |
3,5-Difluorophenylisothiocyanate |
302912-39-6 | 97% | 1g |
£18.00 | 2022-03-01 | |
| Fluorochem | 009609-5g |
3,5-Difluorophenylisothiocyanate |
302912-39-6 | 97% | 5g |
£54.00 | 2022-03-01 | |
| Fluorochem | 009609-25g |
3,5-Difluorophenylisothiocyanate |
302912-39-6 | 97% | 25g |
£208.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1258553-1g |
Benzene, 1,3-difluoro-5-isothiocyanato- |
302912-39-6 | 97% | 1g |
$70 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1258553-5g |
Benzene, 1,3-difluoro-5-isothiocyanato- |
302912-39-6 | 97% | 5g |
$125 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1258553-25g |
Benzene, 1,3-difluoro-5-isothiocyanato- |
302912-39-6 | 97% | 25g |
$335 | 2024-06-07 | |
| Oakwood | 009609-1g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 97% | 1g |
$30.00 | 2024-07-19 | |
| Oakwood | 009609-5g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 97% | 5g |
$90.00 | 2024-07-19 | |
| Oakwood | 009609-25g |
3,5-Difluorophenyl isothiocyanate |
302912-39-6 | 97% | 25g |
$270.00 | 2024-07-19 |
1,3-difluoro-5-isothiocyanatobenzene Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
302912-39-6 (1,3-difluoro-5-isothiocyanatobenzene) Related Products
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- 119474-40-7(Benzene,1,2,3-trifluoro-4-isothiocyanato-)
- 207974-17-2(2,6-Difluorophenyl isothiocyanate)
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- 206559-57-1(2,5-difluorophenyl isothiocyanate)
- 206761-91-3(2,4,6-Trifluorophenyl isothiocyanate)
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